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Introduction: Etidocaine, an amide-type local anesthetic, has been utilized in various surgical

procedures, including ophthalmic surgery, due to its rapid onset and long duration of action.

These characteristics make it a subject of interest for providing profound and sustained

anesthesia and akinesia (muscular paralysis) of the globe and surrounding muscles, which are

critical for successful eye surgery. This document provides a summary of research findings and

detailed protocols for the application of etidocaine in ophthalmic surgical research.

Data Presentation: Comparative Efficacy of
Etidocaine
The following tables summarize quantitative data from clinical studies comparing etidocaine
with other local anesthetics commonly used in ophthalmic surgery.

Table 1: Comparison of Etidocaine and Bupivacaine/Lidocaine Mixture in Retrobulbar

Anesthesia[1]
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Parameter Etidocaine (1.5%)
Bupivacaine (0.5%) +
Lidocaine (1.0%) Mixture

Need for Supplemental

Anesthesia
41% of patients 32% of patients

Akinesia (Good or Complete) >95% of patients >95% of patients

Duration of Akinesia (Normal

Eye Movement at 14h Post-op)
69% of patients 100% of patients

Recovery of Corneal

Sensation
Slower More rapid

Table 2: Influence of Hyaluronidase on Peribulbar Anesthesia with Etidocaine (1.5%)[2]

Parameter
Etidocaine with
Hyaluronidase (7.5
IU/ml)

Plain Etidocaine P-value

Intraorbital Volume

Required (ml, mean ±

SD)

6.4 ± 2.2 8.2 ± 2.3 < 0.01

Globe Akinesia Score Significantly Improved - < 0.01

Lid Akinesia Score Significantly Improved - < 0.01

Analgesia Score Significantly Improved - < 0.05

Experimental Protocols
Protocol 1: Preparation and Administration of Etidocaine
for Retrobulbar Block
This protocol describes the preparation and administration of etidocaine for a retrobulbar

block, a common regional anesthesia technique in ophthalmic surgery.

1. Materials:
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Etidocaine HCl solution (1% or 1.5%)

Optional: Epinephrine 1:200,000 (to prolong effect and reduce bleeding)[3]

Optional: Hyaluronidase (7.5 IU/ml) to enhance diffusion[2]

5 ml sterile syringe[4]

23-gauge, 1.5-inch retrobulbar needle (Atkinson needle)[4][5]

Sterile gauze[4]

Topical anesthetic drops (e.g., proparacaine 0.5%)

Antiseptic solution (e.g., povidone-iodine)

Resuscitation equipment and medication

2. Patient Preparation:

Obtain informed consent.

Record baseline vital signs[6].

Administer intravenous sedation as needed to reduce anxiety[7].

Instill topical anesthetic drops into the conjunctival sac[7].

Prepare the skin around the eye with an antiseptic solution.

Position the patient supine with their gaze directed straight ahead (primary gaze)[7][8].

3. Anesthetic Solution Preparation:

Draw up 3-5 ml of the etidocaine solution into the 5 ml syringe[4][6].

If using, add epinephrine and/or hyaluronidase to the etidocaine solution and mix gently.

4. Injection Procedure:
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Identify the injection site: the inferotemporal quadrant, at the junction of the lateral one-third

and medial two-thirds of the inferior orbital rim[4][6].

With the non-dominant hand, gently elevate the globe by placing a finger between the globe

and the infraorbital rim[4][8].

Insert the needle perpendicular to the skin, with the bevel pointing upwards[6].

Advance the needle parallel to the orbital floor for approximately 15 mm, until a "pop" is felt

as the needle penetrates the orbital septum[5][6].

Redirect the needle superiorly and medially (30-45 degrees) and advance another 2.5 to 3.0

cm until a second "pop" is felt as it enters the muscle cone[5][8].

Aspirate to ensure the needle is not in a blood vessel[5].

Slowly inject 3-5 ml of the anesthetic solution[8].

Withdraw the needle.

5. Post-Injection:

Apply firm, intermittent pressure to the globe with sterile gauze for 90-120 seconds to aid

anesthetic spread and tamponade any minor bleeding[4].

Assess the degree of anesthesia and akinesia after 5 minutes[7].

Protocol 2: Preparation and Administration of Etidocaine
for Peribulbar Block
This protocol outlines the procedure for a peribulbar block, which is considered by some to

have a lower risk of certain complications compared to the retrobulbar block.

1. Materials:

Same as for retrobulbar block, but with a larger volume of anesthetic solution (7-10 ml)[6].

2. Patient Preparation:
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Same as for retrobulbar block.

3. Anesthetic Solution Preparation:

Draw up 7-10 ml of the etidocaine solution (often mixed with hyaluronidase) into a

syringe[6].

4. Injection Procedure (Two-Injection Technique):

Inferotemporal Injection:

Identify the same inferotemporal injection site as for the retrobulbar block[9].

Insert the needle through the skin or lower fornix, aiming parallel to the orbital floor but not

entering the muscle cone[6][8].

Inject 4-5 ml of the anesthetic solution into the extraconal space[6].

Superonasal Injection (if required):

Identify the injection site just above the medial canthus[9].

Inject an additional 3-5 ml of the anesthetic solution.

5. Post-Injection:

Same as for retrobulbar block.
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Caption: Mechanism of action of Etidocaine on voltage-gated sodium channels.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15586583?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15586583?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

